N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-[4-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O4/c1-15(25)22-17-4-6-18(7-5-17)23-8-10-24(11-9-23)21(26)16-12-19(27-2)14-20(13-16)28-3/h4-7,12-14H,8-11H2,1-3H3,(H,22,25)
• InChI Key: PKSVQAIFUANUBM-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC

Description

N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPA is a piperazine derivative that has been synthesized through a series of complex chemical reactions.

Scientific Research Applications

N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has been studied extensively for its potential applications in various fields of research. One of the most promising applications of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide is in the field of cancer research. Studies have shown that N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide exhibits potent anti-cancer activity by inducing apoptosis in cancer cells. N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has also been shown to inhibit tumor growth and metastasis in animal models.
In addition to cancer research, N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease. Studies have shown that N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide can inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication, and to inhibit the activity of the proteasome, a protein complex that is involved in the degradation of misfolded proteins.
Biochemical and Physiological Effects
N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has been shown to have several biochemical and physiological effects. Studies have shown that N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide can induce apoptosis in cancer cells by activating the caspase cascade, a series of proteases that are involved in the programmed cell death pathway. N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest.
In addition to its anti-cancer effects, N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has also been shown to have neuroprotective effects. Studies have shown that N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide can protect neurons from oxidative stress and inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide for lab experiments is its potent anti-cancer activity. N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has been shown to be effective against a wide range of cancer cell lines, making it a useful tool for studying the mechanisms of cancer cell death. Another advantage of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide is its neuroprotective activity, which makes it a useful tool for studying the mechanisms of neurodegenerative diseases such as Alzheimer's disease.
One of the limitations of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide for lab experiments is its relatively low solubility in water. This can make it difficult to prepare solutions of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide for use in experiments. Another limitation of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide. One area of research is the development of more efficient synthesis methods for N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide. Another area of research is the development of new derivatives of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide with improved properties such as increased solubility and reduced toxicity.
In addition to these areas of research, there is also a need for further studies on the mechanisms of action of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide. Studies are needed to better understand how N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide inhibits the activity of topoisomerase II and the proteasome, as well as how it induces apoptosis in cancer cells and inhibits the aggregation of beta-amyloid peptides.
Conclusion
N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields of research. N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide has been shown to exhibit potent anti-cancer activity and neuroprotective effects, making it a useful tool for studying the mechanisms of cancer cell death and neurodegenerative diseases such as Alzheimer's disease. While there are some limitations to the use of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide in lab experiments, there are also several future directions for research on N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide, including the development of more efficient synthesis methods and the development of new derivatives with improved properties.

Synthesis Methods

The synthesis of N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide involves several steps, starting with the reaction of 3,5-dimethoxybenzoyl chloride with piperazine to form 4-(3,5-dimethoxybenzoyl)-1-piperazine. This intermediate is then reacted with 4-aminophenylacetic acid to form N-{4-[4-(3,5-dimethoxybenzoyl)-1-piperazinyl]phenyl}acetamide. The final product is purified through recrystallization and characterized using various spectroscopic techniques.